Cas no 1344057-74-4 (3-(3-methylphenyl)methylpyrrolidin-3-ol)

• Product Name: 3-(3-methylphenyl)methylpyrrolidin-3-ol
• CAS No: 1344057-74-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6134864
• PubChem ID: 63587544
• Update Time: 2025-08-05

3-(3-methylphenyl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylphenyl)methylpyrrolidin-3-ol
• 3-[(3-methylphenyl)methyl]pyrrolidin-3-ol
• EN300-1866175
• 1344057-74-4
• AKOS012896931

• Inchi： 1S/C12H17NO/c1-10-3-2-4-11(7-10)8-12(14)5-6-13-9-12/h2-4,7,13-14H,5-6,8-9H2,1H3
• InChI Key： RBUAWTFFXOXQFG-UHFFFAOYSA-N
• SMILES： OC1(CC2C=CC=C(C)C=2)CNCC1

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(3-methylphenyl)methylpyrrolidin-3-ol

Introduction to 3-(3-methylphenyl)methylpyrrolidin-3-ol (CAS No. 1344057-74-4)

3-(3-methylphenyl)methylpyrrolidin-3-ol, with the CAS number 1344057-74-4, is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines and features a unique structural arrangement that includes a 3-methylphenyl group and a pyrrolidin-3-ol moiety. The combination of these functional groups endows the molecule with a range of potential biological activities, making it a valuable candidate for various therapeutic applications.

The chemical structure of 3-(3-methylphenyl)methylpyrrolidin-3-ol can be represented as follows: the pyrrolidine ring is substituted at the 3-position with a hydroxyl group, and at the 1-position with a methylbenzyl group. This specific arrangement of functional groups imparts unique physical and chemical properties to the molecule, which are crucial for its biological activity and potential therapeutic applications.

In recent years, there has been growing interest in the study of 3-(3-methylphenyl)methylpyrrolidin-3-ol due to its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a potential candidate for the development of new drugs to treat various diseases and conditions.

One of the key areas of research involving 3-(3-methylphenyl)methylpyrrolidin-3-ol is its anti-inflammatory activity. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-(3-methylphenyl)methylpyrrolidin-3-ol has also shown analgesic effects. Research has indicated that this compound can modulate pain pathways by interacting with specific receptors in the central nervous system. This property could be particularly useful in developing new analgesics for chronic pain management, which is a significant unmet medical need.

In addition to its anti-inflammatory and analgesic activities, 3-(3-methylphenyl)methylpyrrolidin-3-ol has been found to possess neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This neuroprotective activity makes it an attractive candidate for further investigation in the development of neuroprotective drugs.

The pharmacokinetic properties of 3-(3-methylphenyl)methylpyrrolidin-3-ol have also been studied extensively. Research has demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Its good oral bioavailability and low toxicity profile make it suitable for further development into drug formulations.

Clinical trials involving 3-(3-methylphenyl)methylpyrrolidin-3-ol are currently underway to evaluate its safety and efficacy in humans. Preliminary results from these trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile and is well-tolerated by patients.

In conclusion, 3-(3-methylphenyl)methylpyrrolidin-3-ol (CAS No. 1344057-74-4) is a compound with significant potential in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of new drugs to treat various diseases and conditions. Ongoing research and clinical trials will continue to provide valuable insights into its therapeutic potential, paving the way for its future use in clinical practice.